Cas no 1355225-98-7 (2-Methyl-6-morpholin-4-yl-pyridine-3-carbaldehyde)

2-Methyl-6-morpholin-4-yl-pyridine-3-carbaldehyde is a versatile heterocyclic aldehyde compound featuring a pyridine core substituted with a methyl group at the 2-position and a morpholine moiety at the 6-position. The aldehyde functional group at the 3-position enhances its reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. Its structural features contribute to favorable solubility and stability under various reaction conditions. The compound's well-defined reactivity profile allows for efficient derivatization, enabling applications in cross-coupling reactions, condensation processes, and the synthesis of complex heterocyclic systems. Its purity and consistent performance make it suitable for research and industrial-scale applications.
2-Methyl-6-morpholin-4-yl-pyridine-3-carbaldehyde structure
1355225-98-7 structure
Product Name:2-Methyl-6-morpholin-4-yl-pyridine-3-carbaldehyde
CAS No:1355225-98-7
MF:C11H14N2O2
MW:206.241062641144
CID:5208528
Update Time:2025-10-29

2-Methyl-6-morpholin-4-yl-pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-6-morpholin-4-yl-pyridine-3-carbaldehyde
    • Inchi: 1S/C11H14N2O2/c1-9-10(8-14)2-3-11(12-9)13-4-6-15-7-5-13/h2-3,8H,4-7H2,1H3
    • InChI Key: JFMNWJAPHDRFBK-UHFFFAOYSA-N
    • SMILES: C1(C)=NC(N2CCOCC2)=CC=C1C=O

2-Methyl-6-morpholin-4-yl-pyridine-3-carbaldehyde Pricemore >>

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Additional information on 2-Methyl-6-morpholin-4-yl-pyridine-3-carbaldehyde

2-Methyl-6-morpholin-4-yl-pyridine-3-carbaldehyde (CAS 1355225-98-7): A Versatile Building Block in Modern Organic Synthesis

2-Methyl-6-morpholin-4-yl-pyridine-3-carbaldehyde (CAS 1355225-98-7) is a highly specialized organic compound that has gained significant attention in pharmaceutical research and fine chemical synthesis. This morpholine-substituted pyridine derivative serves as a crucial intermediate in the development of various bioactive molecules, particularly in the field of kinase inhibitors and receptor modulators.

The molecular structure of 2-Methyl-6-morpholin-4-yl-pyridine-3-carbaldehyde combines the electron-rich characteristics of the morpholine moiety with the aromatic properties of the pyridine ring, making it an excellent scaffold for drug discovery. Recent studies highlight its importance in the synthesis of small molecule therapeutics, especially in oncology and neurological disorder research areas that are currently trending in scientific communities.

From a synthetic chemistry perspective, the aldehyde functional group at the 3-position of the pyridine ring offers versatile reactivity for various condensation and nucleophilic addition reactions. This makes CAS 1355225-98-7 particularly valuable for constructing complex molecular architectures through reactions like reductive amination, aldol condensation, or heterocycle formation – techniques frequently searched by medicinal chemists in online databases.

The growing demand for 2-Methyl-6-morpholin-4-yl-pyridine-3-carbaldehyde in academic and industrial laboratories reflects broader trends in pharmaceutical development. With increasing interest in targeted drug therapies and personalized medicine (both highly searched terms in scientific literature), this compound serves as a key building block for researchers exploring novel treatment modalities. Its structural features allow for precise modifications that can enhance drug-like properties such as solubility, bioavailability, and target specificity.

Quality control of 2-Methyl-6-morpholin-4-yl-pyridine-3-carbaldehyde typically involves advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry – methods commonly queried by quality assurance professionals. The compound's stability under various storage conditions is another frequently asked question among researchers, with recommended storage at 2-8°C under inert atmosphere to maintain optimal purity.

In the context of green chemistry initiatives (a trending topic in 2023-2024), synthetic routes to CAS 1355225-98-7 have been optimized to reduce environmental impact. Modern protocols emphasize atom economy, reduced solvent usage, and catalytic processes – addressing sustainability concerns that dominate current chemical industry discussions.

The commercial availability of 2-Methyl-6-morpholin-4-yl-pyridine-3-carbaldehyde from specialized chemical suppliers has expanded significantly in recent years, reflecting its growing importance in drug discovery pipelines. Pricing and bulk availability are common search queries associated with this compound, indicating strong market interest from both academic and industrial sectors.

From a regulatory perspective, proper handling of 2-Methyl-6-morpholin-4-yl-pyridine-3-carbaldehyde requires standard laboratory safety protocols. While not classified as hazardous under current regulations, appropriate personal protective equipment (PPE) including gloves and safety glasses is recommended – a safety consideration frequently searched by new laboratory personnel.

Future applications of CAS 1355225-98-7 may extend beyond pharmaceutical uses into materials science, particularly in the development of functional organic materials and coordination complexes. These emerging research areas, combined with the compound's established utility in medicinal chemistry, ensure its continued relevance in scientific innovation.

For researchers investigating structure-activity relationships (SAR) or exploring novel heterocyclic compounds, 2-Methyl-6-morpholin-4-yl-pyridine-3-carbaldehyde offers a versatile platform for molecular design. Its balanced lipophilicity and hydrogen bonding capacity make it particularly valuable in addressing current challenges in drug development, such as blood-brain barrier penetration and target selectivity.

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